Cas no 6941-78-2 (1,3-Propanediamine,N3-[2-(diethylamino)ethyl]-N1,N1-diethyl-)

• Product Name: 1,3-Propanediamine,N3-[2-(diethylamino)ethyl]-N1,N1-diethyl-
• CAS No: 6941-78-2
• MF: C₁₃H₃₁N₃
• MW: 229.405343294144
• CID: 526177
• PubChem ID: 228370
• Update Time: 2025-04-19

1,3-Propanediamine,N3-[2-(diethylamino)ethyl]-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N3-[2-(diethylamino)ethyl]-N1,N1-diethyl-
• AKOS000254266
• NSC21242
• SCHEMBL7994712
• 6941-78-2
• N~3~-[2-(Diethylamino)ethyl]-N~1~,N~1~-diethylpropane-1,3-diamine
• DTXSID80989248
• NSC-21242

• Inchi： 1S/C13H31N3/c1-5-15(6-2)12-9-10-14-11-13-16(7-3)8-4/h14H,5-13H2,1-4H3
• InChI Key： DWNXRNUXWPHOBJ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCNCCN(CC)CC

Computed Properties

• Exact Mass: 229.25203
• Monoisotopic Mass: 229.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 285°C at 760 mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.462
• PSA: 18.51
• LogP: 2.04060